Cas no 1427692-86-1 (2-chloro-N-{2-[methyl(phenyl)amino]propyl}pyridine-3-carboxamide)

2-chloro-N-{2-[methyl(phenyl)amino]propyl}pyridine-3-carboxamide structure
1427692-86-1 structure
Product Name:2-chloro-N-{2-[methyl(phenyl)amino]propyl}pyridine-3-carboxamide
CAS No:1427692-86-1
MF:C16H18ClN3O
MW:303.786622524261
CID:6404299
PubChem ID:71894277
Update Time:2025-07-21

2-chloro-N-{2-[methyl(phenyl)amino]propyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26584689
    • 2-chloro-N-[2-(N-methylanilino)propyl]pyridine-3-carboxamide
    • 2-chloro-N-{2-[methyl(phenyl)amino]propyl}pyridine-3-carboxamide
    • Z444720386
    • 1427692-86-1
    • AKOS034350115
    • Inchi: 1S/C16H18ClN3O/c1-12(20(2)13-7-4-3-5-8-13)11-19-16(21)14-9-6-10-18-15(14)17/h3-10,12H,11H2,1-2H3,(H,19,21)
    • InChI Key: PNRBGNVJZWEKRO-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)C(NCC(C)N(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 303.1138399g/mol
  • Monoisotopic Mass: 303.1138399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.2Ų

2-chloro-N-{2-[methyl(phenyl)amino]propyl}pyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26584689-0.05g
2-chloro-N-{2-[methyl(phenyl)amino]propyl}pyridine-3-carboxamide
1427692-86-1 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-chloro-N-{2-[methyl(phenyl)amino]propyl}pyridine-3-carboxamide

Professional Introduction to 2-chloro-N-{2-[methyl(phenyl)amino]propyl}pyridine-3-carboxamide (CAS No. 1427692-86-1)

2-chloro-N-{2-[methyl(phenyl)amino]propyl}pyridine-3-carboxamide, identified by its CAS number 1427692-86-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a valuable subject of study for researchers exploring novel therapeutic agents. The structure of this molecule, featuring a pyridine core substituted with various functional groups, contributes to its unique chemical and pharmacological properties.

The molecular structure of 2-chloro-N-{2-[methyl(phenyl)amino]propyl}pyridine-3-carboxamide includes a chloro group, a pyridine ring, and an amide linkage. The presence of these functional groups suggests that the compound may interact with biological targets in multiple ways, potentially leading to a range of pharmacological effects. The amide group, in particular, is often involved in hydrogen bonding interactions, which can be crucial for the binding affinity and specificity of a drug molecule.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease pathways. The compound 1427692-86-1 has been studied for its potential role in modulating enzyme activity and receptor interactions. For instance, its structural features may allow it to bind to enzymes or receptors involved in inflammatory responses, making it a candidate for the development of anti-inflammatory drugs.

One of the key aspects of studying 2-chloro-N-{2-[methyl(phenyl)amino]propyl}pyridine-3-carboxamide is its synthetic chemistry. The synthesis of this compound involves multiple steps, including the introduction of the chloro group and the amide linkage. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The development of efficient synthetic routes not only facilitates research but also opens up possibilities for scaling up production for clinical trials and commercial use.

The pharmacological activity of CAS No. 1427692-86-1 has been explored in various preclinical studies. These studies have revealed that the compound exhibits promising properties such as binding affinity and selectivity towards specific biological targets. For example, research has indicated that this molecule may interact with proteins involved in cell signaling pathways relevant to cancer and neurodegenerative diseases. Such interactions could potentially lead to the development of new therapeutic strategies against these conditions.

The use of computational methods has also played a significant role in understanding the behavior of 1427692-86-1. Molecular docking simulations and computational modeling have helped researchers predict how this compound might bind to its target proteins. These predictions are valuable for designing modified versions of the molecule that could enhance its efficacy and reduce potential side effects. By leveraging computational tools, scientists can accelerate the drug discovery process and identify promising candidates for further investigation.

In addition to its pharmacological potential, 2-chloro-N-{2-[methyl(phenyl)amino]propyl}pyridine-3-carboxamide has implications in chemical biology research. Its unique structure provides insights into how different functional groups can influence biological activity. By studying this compound, researchers can gain a deeper understanding of molecular interactions at the atomic level, which is essential for designing more effective drugs.

The regulatory aspects of developing new pharmaceutical compounds like CAS No. 1427692-86-1 are also important considerations. Ensuring compliance with regulatory standards is crucial for advancing a drug candidate from preclinical studies to clinical trials and eventually to market approval. Researchers must adhere to strict guidelines regarding safety, efficacy, and quality control throughout the development process.

The future prospects for 1427692-86-1 are promising, given its potential applications in medicine and biotechnology. Ongoing research aims to further optimize its properties and explore new therapeutic indications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential in bringing this compound closer to clinical use.

In conclusion, 2-chloro-N-{2-[methyl(phenyl)amino]propyl}pyridine-3-carboxamide (CAS No. 1427692-86-1) represents an intriguing molecule with significant pharmaceutical potential. Its unique structure, combined with promising preclinical results, makes it a valuable candidate for further study and development. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in medicine and improving patient outcomes.

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